Cas no 1356938-07-2 (2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 1356938-07-2
• MF: C₁₅H₂₅BN₂O₂S
• MW: 308.247202634811
• MDL: MFCD09607775
• CID: 5218157
• Update Time: 2026-03-06

2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• Piperidine, 4-methyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiazolyl]-

• MDL： MFCD09607775
• Inchi： 1S/C15H25BN2O2S/c1-11-6-8-18(9-7-11)13-17-12(10-21-13)16-19-14(2,3)15(4,5)20-16/h10-11H,6-9H2,1-5H3
• InChI Key： DRJRWENMIHPXGX-UHFFFAOYSA-N
• SMILES： N1(C2=NC(B3OC(C)(C)C(C)(C)O3)=CS2)CCC(C)CC1

Additional information on 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

2-(4-Methylpiperidin-1-yl)-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Thiazole (CAS 1356938-07-2): A Versatile Boron-Containing Building Block for Drug Discovery and Materials Science

In the rapidly evolving field of medicinal chemistry and materials science, 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS 1356938-07-2) has emerged as a highly valuable boron-containing heterocyclic compound. This unique molecular structure combines the advantageous properties of a thiazole core with a pinacol boronate ester functionality, making it an important intermediate for Suzuki-Miyaura cross-coupling reactions and other transition metal-catalyzed transformations.

The growing interest in boron chemistry and organoboron compounds in pharmaceutical research has significantly increased the demand for specialized building blocks like 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole. Recent studies highlight its potential in developing protein kinase inhibitors, particularly for cancer therapeutics, where the thiazole-boronate moiety can serve as a key pharmacophore. The compound's 4-methylpiperidine substituent further enhances its binding affinity to biological targets while improving pharmacokinetic properties.

From a synthetic chemistry perspective, this compound offers several advantages. The pinacol boronate group provides excellent stability under various conditions while remaining highly reactive in palladium-catalyzed coupling reactions. Researchers frequently search for information about boronic ester handling, storage conditions for air-sensitive reagents, and purification methods for boron compounds - all relevant considerations when working with CAS 1356938-07-2.

In materials science applications, the thiazole-boronate structure has shown promise in the development of organic electronic materials and luminescent compounds. The conjugated system allows for electron delocalization, while the boron atom can coordinate with various fluorophores or electron-accepting groups. This has led to investigations into its use in OLED materials and molecular sensors.

The compound's physicochemical properties make it particularly interesting for drug discovery. The logP value (estimated around 2.5-3.5) suggests good membrane permeability, while the molecular weight (approximately 308.2 g/mol) falls within the desirable range for drug-like molecules. These characteristics align with current pharmaceutical industry trends toward fragment-based drug design and covalent inhibitor development.

Quality control of 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole typically involves HPLC analysis, NMR spectroscopy (particularly 11B NMR for boron characterization), and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with good stability when stored under inert atmosphere at low temperatures (-20°C).

Recent patent literature reveals growing applications of this compound in kinase inhibitor development, particularly for BTK inhibitors and EGFR inhibitors. The thiazole ring serves as an excellent bioisostere for various heterocycles, while the boronate group enables further structural diversification through cross-coupling chemistry. These features make CAS 1356938-07-2 a valuable asset in modern medicinal chemistry toolkits.

From a commercial perspective, the global market for boron-containing pharmaceutical intermediates is projected to grow significantly, driven by increased research into boron neutron capture therapy and proteolysis targeting chimeras (PROTACs). As a specialized building block, 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole occupies an important niche in this expanding market.

For synthetic chemists working with this compound, common questions revolve around optimal coupling conditions, compatibility with various protecting groups, and strategies for minimizing protodeboronation. The compound typically performs well in aqueous Suzuki reactions when paired with appropriate palladium catalysts such as SPhos or XPhos-based systems.

In conclusion, 2-(4-methylpiperidin-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS 1356938-07-2) represents a sophisticated chemical tool that bridges multiple disciplines. Its unique combination of heterocyclic, boronate, and piperidine functionalities continues to inspire innovative applications across drug discovery and materials science, positioning it as a compound of significant current interest in both academic and industrial research settings.